![molecular formula C20H28N4 B6488293 4-[2-amino-1-(4-phenylpiperazin-1-yl)ethyl]-N,N-dimethylaniline CAS No. 728010-05-7](/img/structure/B6488293.png)
4-[2-amino-1-(4-phenylpiperazin-1-yl)ethyl]-N,N-dimethylaniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-[2-amino-1-(4-phenylpiperazin-1-yl)ethyl]-N,N-dimethylaniline” is a derivative of phenylpiperazine . Phenylpiperazine derivatives have been studied for their diverse biological effects, notably their impact on the central nervous system .
Synthesis Analysis
Phenylpiperazine derivatives have been synthesized for various studies. For instance, a series of 2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide derivatives were designed and synthesized for the treatment of Alzheimer’s disease (AD) . Another study synthesized benzimidazole derivatives conventionally, where the benzimidazole nuclei are condensed with various substituted piperazines to obtain targeted benzimidazole–piperazine hybrids .Molecular Structure Analysis
The molecular structure of phenylpiperazine derivatives has been analyzed using various methods such as 3D quantitative structure–activity relationship (3D QSAR) investigations . The presence of the carbonyl group (C O) attached to the piperazine ring and the hydrophobic biphenyl ring were found to be the most important features responsible for the D3 selectivity over D2 .Chemical Reactions Analysis
Phenylpiperazine derivatives have shown various chemical reactions. For example, they have displayed moderate acetylcholinesterase inhibitory activities in vitro . The mechanism of inhibition of compound 6g against AChE was analyzed by the kinetic study, and the result indicated that compound 6g was the mixed-type inhibitor of competitive inhibition and non-competitive inhibition .Physical And Chemical Properties Analysis
The physical and chemical properties of phenylpiperazine derivatives can vary. For example, one study reported a yield of 57%; m.p: 162–165 °C; IR Ranges (ATR, cm−1); N–H stretch: 3481.78, C–H aromatic: 3038.96, C–H aliphatic: 2809.86, C–H aliphatic bend (CH2): 1433.42, C=C stretch: 1601.73, C–N aromatic: 1233.37 .Scientific Research Applications
4-[2-amino-1-(4-phenylpiperazin-1-yl)ethyl]-N,N-dimethylaniline has a variety of potential scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in biochemical reactions, and as a substrate in enzyme-catalyzed reactions. In addition, it has been used in the synthesis of pharmaceuticals, as well as in the synthesis of other organic compounds. It has also been used in the synthesis of polymers and in the study of the structure and function of proteins.
Mechanism of Action
Target of Action
The primary target of 4-[2-amino-1-(4-phenylpiperazin-1-yl)ethyl]-N,N-dimethylaniline is acetylcholinesterase (AChE) . AChE is an enzyme that is selectively responsible for hydrolyzing acetylcholine (ACh) in the brain . This enzyme plays a crucial role in learning and memory, and its inhibition can enhance cognitive functions .
Mode of Action
The compound interacts with AChE, inhibiting its activity . This inhibition prevents the breakdown of acetylcholine, a neurotransmitter involved in learning and memory . The compound exhibits mixed-type inhibition, involving both competitive and non-competitive inhibition .
Biochemical Pathways
By inhibiting AChE, the compound increases the level of acetylcholine in the brain . This increase can enhance cognitive functions, as acetylcholine plays a significant role in learning and memory . The compound also shows poor inhibitory activity against butyrylcholinesterase (BuChE), another enzyme that can modulate acetylcholine .
Result of Action
The inhibition of AChE by the compound leads to an increase in acetylcholine levels, which can enhance cognitive functions . This makes the compound a potential candidate for the treatment of neurodegenerative diseases like Alzheimer’s disease, which is characterized by a decline in cognitive abilities .
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-[2-amino-1-(4-phenylpiperazin-1-yl)ethyl]-N,N-dimethylaniline for scientific research is that it is relatively easy to synthesize, making it a cost-effective option for researchers. In addition, it can be used in a variety of reactions, making it a versatile molecule. However, it should be noted that this compound can be toxic if not handled properly, and it is important that researchers take the proper safety precautions when working with this molecule.
Future Directions
There are a variety of potential future directions for research involving 4-[2-amino-1-(4-phenylpiperazin-1-yl)ethyl]-N,N-dimethylaniline. One potential direction is to further explore its potential as an antioxidant and anti-inflammatory agent, as well as its potential as an anti-cancer agent. In addition, further research could be conducted to explore its potential as a neuroprotective agent, as well as its potential as a substrate in enzyme-catalyzed reactions. Finally, further research could be conducted to explore its potential as a reagent in organic synthesis and as a catalyst in biochemical reactions.
Synthesis Methods
4-[2-amino-1-(4-phenylpiperazin-1-yl)ethyl]-N,N-dimethylaniline can be synthesized using a variety of methods. The most common method is the Wittig reaction, which involves the reaction of a carbenium ion with an aldehyde or ketone. The carbenium ion is generated by the reaction of a phosphonium salt with a base, such as sodium hydroxide. The resulting carbenium ion then reacts with the aldehyde or ketone to form an alkene, which is then converted into this compound by a series of reactions. Other methods of synthesis include the use of palladium-catalyzed reactions, the use of Grignard reagents, and the use of organometallic reagents.
Properties
IUPAC Name |
4-[2-amino-1-(4-phenylpiperazin-1-yl)ethyl]-N,N-dimethylaniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N4/c1-22(2)18-10-8-17(9-11-18)20(16-21)24-14-12-23(13-15-24)19-6-4-3-5-7-19/h3-11,20H,12-16,21H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONVNXQMCUULQQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(CN)N2CCN(CC2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.